Iron;neodymium

• CAS No.: 12063-64-8
• Molecular Formula: Fe7Nd
• Molecular Weight: 535.16 g/mol
• IUPAC Name: iron;neodymium
• InChI: InChI=1S/7Fe.Nd
• InChI Key: OWAIXGOWTWFZLB-UHFFFAOYSA-N
• Canonical SMILES: [Fe].[Fe].[Fe].[Fe].[Fe].[Fe].[Fe].[Nd]

Description

These magnets are the strongest type of permanent magnets available commercially and are widely used in various applications, including electronics, automotive, and renewable energy sectors . Neodymium is a rare-earth metal, while iron is a transition metal, and their combination results in a compound with unique magnetic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of neodymium-iron-boron magnets involves several steps:

Material Preparation: Neodymium, iron, and boron are measured and combined in a vacuum induction furnace to form an alloy.

Melting and Alloy Formation: The mixture is melted using high-frequency heating and then cooled to form ingots of the alloy.

Hydrogen Decrepitation: The alloy ingots are broken down by hydrogen decrepitation or hydrogenation disproportionation desorption and recombination (HDDR) to form a micron-sized powder.

Pressing and Sintering: The powder is then pressed into shape and sintered to form the final magnet.

Industrial Production Methods

Industrial production of neodymium-iron-boron magnets typically involves:

Vacuum Melting: The raw materials are melted in a vacuum to prevent oxidation.

Melt-Spinning: The molten alloy is rapidly cooled to form thin strips.

Hydrogen Crushing: The strips are crushed into fine powder using hydrogen.

Magnetic Alignment and Pressing: The powder is aligned in a magnetic field and pressed into shape.

Sintering: The pressed shapes are sintered at high temperatures to achieve the desired magnetic properties.

Chemical Reactions Analysis

Types of Reactions

Neodymium-iron-boron magnets undergo several types of chemical reactions:

Oxidation: Neodymium and iron can oxidize when exposed to air, forming neodymium oxide and iron oxide.

Reduction: Neodymium and iron can be reduced from their oxides using hydrogen or carbon monoxide.

Substitution: Neodymium can react with halogens to form neodymium halides.

Common Reagents and Conditions

Oxidation: Oxygen or air at room temperature.

Reduction: Hydrogen or carbon monoxide at high temperatures.

Substitution: Halogens like chlorine, bromine, or iodine at elevated temperatures.

Major Products Formed

Oxidation: Neodymium oxide (Nd₂O₃) and iron oxide (Fe₂O₃).

Reduction: Metallic neodymium and iron.

Substitution: Neodymium halides (NdCl₃, NdBr₃, NdI₃).

Scientific Research Applications

Neodymium-iron-boron (NdFeB) magnets are a type of rare earth magnet composed of neodymium (Nd), iron (Fe), and boron (B) . They are well-established as the most powerful type of magnet available, combining strength and versatility for use in a wide variety of applications .

Properties of Neodymium Iron Boron Magnets

• Magnetic Strength Neodymium magnets have the highest maximum energy product (MGOe) of any magnetic material . They also offer the highest Br and Hci values, with Br referring to remanence (the strength of the magnetic field) and Hci referring to coercivity (a magnetic material’s resistance to demagnetization) .
• Corrosion Resistance Neodymium magnets are susceptible to corrosion because they contain neodymium and iron . They are typically coated with a material like nickel, zinc, copper, tin, epoxy, aluminum, silver, or gold .
• Temperature Resistance Standard neodymium magnets can function at temperatures up to 80°C, while specialized high-temperature neodymium magnets can withstand temperatures up to 200°C .

Applications Across Industries

Neodymium magnets have a wide array of applications across various fields including science, technology, and engineering .

Technology Sector

• Consumer Electronics Neodymium magnets are essential components in various consumer electronics, including computer hard drives, loudspeakers, earphones, and microphones . Their ability to generate a strong magnetic field in a small space is crucial for the functionality of these devices .
• Microwave Communication Technology NdFeB magnets are used in radar technology, satellite communications, remote control telemetry, electronic tracking, and electronic countermeasures, as well as in magnetron tubes, magnetron traveling wave tubes, cathode ray tubes, and circulators .

Electrical Engineering

• Electric Motors More than one-third of neodymium magnet output is used in the manufacturing of various permanent magnet motors . Permanent magnet motors offer advantages such as copper and power saving, light weight, small size, and high specific power . Neodymium magnets are used in electric bicycle motors, elevator traction machine motors, refrigerator air conditioner motors, and wind-driven motors .
• Electric and Hybrid Vehicles Neodymium magnets are critical in electric motors used in electric and hybrid vehicles, and the demand for these magnets is expected to increase as the popularity of electric vehicles grows .
• Generators Larger neodymium magnets are used in generators, such as those found in aircraft and wind turbines, due to their high power-to-weight ratio .

Transportation

• Sensors and Switches Sensors and switches that rely on neodymium magnets are used in airplanes, personal vehicles, and public transportation .

Medical Field

• Magnetic Resonance Imaging (MRI) Neodymium magnets are a vital component in MRI machines, which serve as an invaluable diagnostic tool .
• Cancer Treatment Neodymium is utilized in healthcare, particularly in cancer treatment .

Industrial Applications

• Industrial Holding Applications Neodymium magnets are used in various industrial holding applications, oil filters, and automotive sensors .
• Glass and Optics Industries Neodymium is widely used in the glass and optics industries . When mixed with praseodymium, it forms didymium glass, which blocks yellow light and is used in safety glasses for welding, glassblowing, and smithing . Neodymium is also added to light bulbs to filter out yellow light, creating a brighter, more natural light .

Scientific Applications

• Lasers Neodymium-doped glasses are used in lasers that emit infrared light and are used in high-power applications like inertial confinement fusion . Neodymium is also used with substrate crystals like yttrium aluminum garnet in Nd:YAG lasers .
• Astronomical Filters Neodymium is used in astronomical work to produce sharp bands for calibrating spectral lines and to create selective astronomical filters that reduce the effect of light pollution .

Mechanism of Action

The mechanism of action of neodymium-iron-boron magnets involves the alignment of magnetic domains within the material. The strong magnetic field is generated by the unpaired electrons in the neodymium and iron atoms, which align in a specific direction when exposed to an external magnetic field . This alignment creates a powerful and stable magnetic field that can be used in various applications .

Comparison with Similar Compounds

Neodymium-iron-boron magnets are compared with other similar compounds like samarium-cobalt (SmCo) magnets and alnico magnets:

Samarium-Cobalt Magnets: These magnets have higher temperature stability but are more expensive and less powerful than neodymium-iron-boron magnets.

Alnico Magnets: Made from aluminum, nickel, and cobalt, these magnets have lower magnetic strength and are less resistant to demagnetization compared to neodymium-iron-boron magnets.

Similar Compounds

• Samarium-Cobalt (SmCo) Magnets
• Alnico Magnets
• Ferrite Magnets

Neodymium-iron-boron magnets stand out due to their exceptional magnetic strength and versatility in various applications .